Cas no 21937-47-3 (2-(chloromethoxy)-1,1,1-trifluoroethane)

• Product Name: 2-(chloromethoxy)-1,1,1-trifluoroethane
• CAS No: 21937-47-3
• MF: C₃H₄ClF₃O
• MW: 148.511470794678
• CID: 5184220
• PubChem ID: 15767536
• Update Time: 2025-10-21

2-(chloromethoxy)-1,1,1-trifluoroethane Chemical and Physical Properties

Names and Identifiers

• 2-(chloromethoxy)-1,1,1-trifluoroethane
• 2-(Chloromethoxy)-1,1,1-trifluoroethane DISCONTINUED

• Inchi： 1S/C3H4ClF3O/c4-2-8-1-3(5,6)7/h1-2H2
• InChI Key： ROOXDWUGQRXXDK-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)COCCl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-(chloromethoxy)-1,1,1-trifluoroethane

Professional Introduction to 2-(chloromethoxy)-1,1,1-trifluoroethane (CAS No. 21937-47-3)

2-(chloromethoxy)-1,1,1-trifluoroethane, identified by the Chemical Abstracts Service (CAS) number 21937-47-3, is a fluorinated ether compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the class of fluorinated alcohols and ethers, which are widely studied for their potential applications in drug synthesis, solvent systems, and specialty chemical manufacturing.

The molecular structure of 2-(chloromethoxy)-1,1,1-trifluoroethane consists of a trifluoromethyl group attached to an ethyl chain with a chloromethoxy substituent. The presence of fluorine atoms introduces unique electronic and steric effects that make this compound particularly interesting for medicinal chemistry applications. Specifically, the trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloromethoxy group provides a reactive site for further functionalization.

In recent years, 2-(chloromethoxy)-1,1,1-trifluoroethane has been explored as a building block in the synthesis of novel pharmaceutical intermediates. Its ability to serve as a precursor for more complex molecules has made it valuable in the development of bioactive compounds. For instance, researchers have utilized this compound in the preparation of fluorinated analogs of known drugs, aiming to improve their pharmacokinetic profiles and therapeutic efficacy.

One of the most compelling aspects of 2-(chloromethoxy)-1,1,1-trifluoroethane is its role as a solvent or cosolvent in organic synthesis. Fluorinated solvents are increasingly preferred in industrial and academic settings due to their low reactivity with many organic compounds and their ability to dissolve a wide range of substrates. This property is particularly useful in processes where traditional solvents may pose challenges due to issues such as high volatility or environmental concerns.

Recent studies have highlighted the potential of 2-(chloromethoxy)-1,1,1-trifluoroethane in facilitating asymmetric synthesis and catalytic reactions. The electron-withdrawing nature of the trifluoromethyl group can influence reaction pathways, enabling chemists to achieve higher selectivity and yields in complex synthetic transformations. Additionally, its compatibility with various catalysts makes it a versatile choice for researchers working on transition-metal-catalyzed reactions.

The pharmaceutical industry has also shown interest in 2-(chloromethoxy)-1,1,1-trifluoroethane as a potential prodrug or drug carrier. Fluorinated compounds are known to enhance drug delivery systems by improving stability and bioavailability. By incorporating this compound into drug formulations, scientists may be able to develop more effective treatments for various diseases while minimizing side effects.

From an environmental perspective, the use of fluorinated ethers like 2-(chloromethoxy)-1,1,1-trifluoroethane offers advantages over traditional solvents in terms of reduced toxicity and improved biodegradability. While further research is needed to fully understand its ecological impact, preliminary data suggest that these compounds can be more sustainable alternatives in certain applications.

In conclusion,2-(chloromethoxy)-1,1,1-trifluoroethane (CAS No. 21937-47-3) represents a promising compound with diverse applications in pharmaceutical chemistry and industrial processes. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules and efficient synthetic methodologies. As research continues to uncover new possibilities for this compound,its significance is likely to grow further within the scientific community.